Cas no 5070-15-5 (Ethanedioic acid, bis(4-nitrophenyl) ester)

• Product Name: Ethanedioic acid, bis(4-nitrophenyl) ester
• CAS No: 5070-15-5
• MF: C₁₄H₈N₂O₈
• MW: 332.221923828125
• CID: 364247
• PubChem ID: 12772743
• Update Time: 2025-04-19

Ethanedioic acid, bis(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, bis(4-nitrophenyl) ester
• 5070-15-5
• DTXSID40509502
• SCHEMBL7063519
• InChI=1/C14H8N2O8/c17-13(23-11-5-1-9(2-6-11)15(19)20)14(18)24-12-7-3-10(4-8-12)16(21)22/h1-8
• Bis(4-nitrophenyl) Oxalate
• Bis(4-nitrophenyl) ethanedioate

• Inchi： 1S/C14H8N2O8/c17-13(23-11-5-1-9(2-6-11)15(19)20)14(18)24-12-7-3-10(4-8-12)16(21)22/h1-8H
• InChI Key： YRUMDDXIKVNSLE-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 332.02804
• Monoisotopic Mass: 332.02806522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 138.88